4-methyl-9-(2-morpholinoethyl)-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one

• IUPAC Name: 4-methyl-9-(2-morpholin-4-ylethyl)-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C24H26N2O4/c1-17-19-7-8-21-20(15-26(16-29-21)10-9-25-11-13-28-14-12-25)23(19)30-24(27)22(17)18-5-3-2-4-6-18/h2-8H,9-16H2,1H3
• InChI Key: KAJRGPGHDUJDHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC3=C2CN(CO3)CCN4CCOCC4)C5=CC=CC=C5
• Molecular Formula: C24H26N2O4
• Molecular Weight: 406.5 g/mol

Description

4-methyl-9-(2-morpholinoethyl)-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one is a useful research compound. Its molecular formula is C24H26N2O4 and its molecular weight is 406.482. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-9-(2-morpholinoethyl)-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-9-(2-morpholinoethyl)-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Behavior

• Thermal Isomerization and Heterocycle Formation

  Compounds like 1-morpholino-3-phenylallenes demonstrate isomerization at temperatures ≥105 °C to form novel heterocycles, such as tetrahydro-[1,4]oxazino[4,3-a][2]benzazepines, showcasing a method for synthesizing complex structures from simpler morpholine-containing precursors (Mayer & Maas, 1992).

• Chemical Modification and Reactivity

  The reaction of specific triazinones with morpholine showcases the chemical versatility and reactivity of morpholine derivatives, leading to the formation of compounds with potential antimicrobial activities (Collins, Hughes, & Johnson, 2000).

Potential Applications

• Antimicrobial Activities

  Synthesis of novel 1,2,4-triazole derivatives containing morpholine moiety demonstrates potential antimicrobial applications. This highlights the role of structural modifications in enhancing biological activities of chemical compounds (Sahin et al., 2012).

• Synthetic Methodologies

  The synthesis of complex heterocycles, such as dihydropyrimidinone derivatives containing morpholine moiety, through one-pot Biginelli synthesis, indicates the compound's utility in developing efficient synthetic routes for potentially bioactive molecules (Bhat et al., 2018).